Cas no 65051-83-4 (Benzene,(1-methyl-2-cyclopropen-1-yl)-)

• Product Name: Benzene,(1-methyl-2-cyclopropen-1-yl)-
• CAS No: 65051-83-4
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 515046
• PubChem ID: 103080
• Update Time: 2025-04-19

Benzene,(1-methyl-2-cyclopropen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(1-methyl-2-cyclopropen-1-yl)-
• 1-(1-cycloprop-2-enyl)-2-methyl-benzene
• 1-cycloprop-2-en-1-yl-2-methylbenzene
• 1-Cyclopropene, 3-methyl-3-phenyl-
• 1-Methyl-1-phenyl-2-cyclopropene
• 3-Methyl-3-phenylcyclopropene

• Inchi： 1S/C10H10/c1-8-4-2-3-5-10(8)9-6-7-9/h2-7,9H,1H3
• InChI Key： QYZHPEQEBWHUCQ-UHFFFAOYSA-N
• SMILES： C1(C=C1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 130.0783
• Monoisotopic Mass: 130.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.9

Experimental Properties

• Density: 1.025
• Boiling Point: 196.9°C at 760 mmHg
• Flash Point: 65.1°C
• Refractive Index: 1.587
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes